N-tert-butyl-1,3-thiazol-2-amine

• IUPAC Name: N-tert-butyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C7H12N2S/c1-7(2,3)9-6-8-4-5-10-6/h4-5H,1-3H3,(H,8,9)
• InChI Key: DGDQQRYGBLAXPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC=CS1
• Molecular Formula: C7H12N2S
• DSSTOX Substance ID: DTXSID201289663
• Molecular Weight: 156.25 g/mol
• CAS No.: 1438-46-6

Description

“N-tert-butyl-1,3-thiazol-2-amine” is a chemical compound with the CAS Number: 1438-46-6. It has a molecular weight of 156.25.

It is stored at room temperature.

Scientific Research Applications

Asymmetric Synthesis of Amines

N-tert-butyl-1,3-thiazol-2-amine derivatives, such as N-tert-butanesulfinyl imines, are highly versatile intermediates for the asymmetric synthesis of amines. These derivatives facilitate the synthesis of a wide range of highly enantioenriched amines, including alpha-branched and alpha,alpha-dibranched amines, alpha- and beta-amino acids, 1,2- and 1,3-amino alcohols, and alpha-trifluoromethyl amines, through nucleophilic addition reactions. The tert-butanesulfinyl group serves as a powerful chiral directing group and is readily cleaved by acid treatment after nucleophilic addition (Ellman, Owens, & Tang, 2002).

Crystal Structure and Antitumor Activity

Research has also focused on the synthesis, crystal structure determination, and evaluation of the antitumor activity of this compound derivatives. For instance, derivatives synthesized by reacting this compound with 2,4-dichlorobenzaldehyde demonstrated significant antitumor activity against Hela and Bel7402 cancer cell lines, highlighting their potential in cancer treatment (Hu et al., 2010).

Theoretical Studies on Molecular Structure

Ab initio and DFT studies on this compound (BTA) have provided detailed insights into its molecular structure and vibrational spectra. These studies have helped in understanding the molecule's geometrical parameters and have facilitated the assignment of vibrational modes, contributing to the knowledge base on the molecular structure of thiazol-2-amine derivatives (Kumar, Rao, & Nagabhushanam, 2017).

Insecticidal Activity

N-tert-Butyl-N,N'-diacylhydrazine derivatives containing 1,2,3-thiadiazole, designed and synthesized based on this compound structures, have shown promising insecticidal activities. These derivatives exhibited significant effectiveness against Plutella xylostella L. and Culex pipiens pallens, suggesting their potential as environmentally benign pest regulators (Wang et al., 2011).

Safety and Hazards

The safety information for “N-tert-butyl-1,3-thiazol-2-amine” indicates that it has a GHS07 pictogram and a warning signal word. Precautionary statements include keeping out of reach of children and reading the label before use.

Mechanism of Action

Target of Action

N-tert-butyl-1,3-thiazol-2-amine is a heterocyclic organic compound that has shown promising properties in various fields. The compound is part of the 2-aminothiazole scaffold, which is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . Different 2-aminothiazole analogs have exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate .

Mode of Action

For example, one study suggested that a similar compound could inhibit the growth of HeLa cells by stopping the division when the cells completed a division cycle before another DNA synthesis phase started .

Biochemical Pathways

. This suggests that it may affect multiple biochemical pathways, leading to its observed effects.

Result of Action

The result of this compound’s action is the inhibition of growth in certain cancerous cell lines. For example, some compounds in the 2-aminothiazole family have shown potent growth inhibition properties with IC50 values generally below 5 μM against HeLa, A549, and MCF-7 cell lines .